Cas no 82730-71-0 (1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-)

• Product name: 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-
• CAS No: 82730-71-0
• MF: C₁₆H₂₅NO₂
• MW: 263.375
• CID: 4204149
• PubChem ID: 10467946

1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (S)-
• 1,2-Naphthalenediol, 6-(dipropylamino)-5,6,7,8-tetrahydro-, (6S)-
• (6S)-6-(DIPROPYLAMINO)-5,6,7,8-TETRAHYDRONAPHTHALENE-1,2-DIOL
• DTXSID70440439
• SCHEMBL7788774
• BDBM50123627
• s(-)N,N-dipropyl-2-amino-5,6-dihydroxytetralin
• CHEMBL155596
• (S)-6-Dipropylamino-5,6,7,8-tetrahydro-naphthalene-1,2-diol
• 82730-71-0

• Inchi： InChI=1S/C16H25NO2/c1-3-9-17(10-4-2)13-6-7-14-12(11-13)5-8-15(18)16(14)19/h5,8,13,18-19H,3-4,6-7,9-11H2,1-2H3/t13-/m0/s1
• InChI Key： JQHSYAQISCFWOK-ZDUSSCGKSA-N

Computed Properties

• Exact Mass: 263.188529040Da
• Monoisotopic Mass: 263.188529040Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų
• XLogP3: 3.8